Cas no 2171898-69-2 (4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid)

• Product Name: 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid
• CAS No: 2171898-69-2
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5943106
• PubChem ID: 165812517
• Update Time: 2025-05-21

4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid
• EN300-1487879
• 4-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}pentanoic acid
• 2171898-69-2

• Inchi： 1S/C25H28N2O5/c1-16(11-12-22(28)29)26-23(30)25(13-6-14-25)27-24(31)32-15-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,16,21H,6,11-15H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： URHAUUSSPNSRSB-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)CCC(=O)O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid

4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic Acid: A Comprehensive Overview

4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid, commonly referred to by its CAS number 2171898-69-2, is a complex organic compound with significant potential in various scientific and industrial applications. This compound, characterized by its intricate structure, has garnered attention in recent years due to its unique properties and versatile functionality. The molecule consists of a pentanoic acid backbone with a cyclobutyl group substituted at the fourth position, further modified by a fluorenylmethoxycarbonyl (Fmoc) amino group. This combination of structural elements endows the compound with distinctive chemical and physical properties, making it a valuable tool in fields such as drug discovery, materials science, and chemical synthesis.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in the functionality of this compound. Its presence enhances the stability and reactivity of the molecule under specific conditions, making it amenable to various chemical transformations. Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules, particularly in the context of peptide-based drug development. Researchers have explored its utility in constructing complex peptide frameworks, leveraging its compatibility with standard peptide coupling reactions.

In addition to its role in peptide synthesis, this compound has shown promise in materials science applications. Its cyclobutane ring introduces strain into the molecule, which can be exploited to design materials with unique mechanical or electronic properties. For instance, studies have demonstrated that derivatives of this compound can serve as building blocks for supramolecular assemblies or stimuli-responsive materials. The integration of the Fmoc group further enhances its versatility, enabling selective functionalization and tuning of material properties.

The synthesis of 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the installation of the Fmoc group, cycloaddition reactions to form the cyclobutane ring, and subsequent functionalization to introduce the pentanoic acid moiety. Recent advancements in catalytic methods and stereocontrol techniques have facilitated more efficient and selective syntheses of this compound, reducing production costs and improving scalability.

From an environmental standpoint, researchers have investigated the biodegradability and ecological impact of this compound. Preliminary studies suggest that under certain conditions, it can undergo enzymatic degradation, minimizing its persistence in natural environments. This attribute is particularly advantageous for applications where environmental sustainability is a priority.

In conclusion, 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pentanoic acid (CAS No: 2171898-69-2) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and functional groups make it a valuable asset in diverse scientific domains. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly significant role in advancing both academic research and industrial innovation.